Cas no 96495-14-6 (1,3-Propanediamine, N-octadecyl-, acetate)

• Product Name: 1,3-Propanediamine, N-octadecyl-, acetate
• CAS No: 96495-14-6
• MF: C₂₃H₅₀N₂O₂
• MW: 386.655307292938
• CID: 734656
• PubChem ID: 71331488
• Update Time: 2025-04-19

1,3-Propanediamine, N-octadecyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-octadecyl-, acetate
• acetic acid,N'-octadecylpropane-1,3-diamine
• Q27279134
• Acetic acid--N~1~-octadecylpropane-1,3-diamine (1/1)
• 96495-14-6
• 1,3-Propanediamine, N1-octadecyl-, acetate (1:?)
• N-Stearyl-1,3-propanediamine monoacetate
• GK4O2J3B7Y
• DTXSID70760068
• N-Octadecyl-1,3-propanediamine monoacetate
• Acetic acid, N'-octadecylpropane-1,3-diamine
• SCHEMBL134140
• UNII-GK4O2J3B7Y

• Inchi： 1S/C21H46N2.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22;1-2(3)4/h23H,2-22H2,1H3;1H3,(H,3,4)
• InChI Key： RTLOXMZIXBFVEA-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(CCCN)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 386.38722884g/mol
• Monoisotopic Mass: 386.38722884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų